Cas no 2375195-80-3 (4-bromonorbornan-1-amine;hydrochloride)

• Product Name: 4-bromonorbornan-1-amine;hydrochloride
• CAS No: 2375195-80-3
• MF: C₇H₁₃BrClN
• MW: 226.541820287704
• CID: 5693859
• PubChem ID: 146013915
• Update Time: 2026-03-11

4-bromonorbornan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• PS-19716
• D97006
• 2375195-80-3
• 4-Bromobicyclo[2.2.1]heptan-1-aminehydrochloride
• 4-bromonorbornan-1-amine;hydrochloride
• 4-Bromonorbornan-1-amine HCl
• 4-Bromobicyclo[2.2.1]heptan-1-amine hydrochloride
• 4-BROMONORBORNAN-1-AMINE HYDROCHLORIDE
• 4-bromonorbornan-1-amine

• Inchi： 1S/C7H12BrN.ClH/c8-6-1-3-7(9,5-6)4-2-6;/h1-5,9H2;1H
• InChI Key： MJTNYPIMHQHXGS-UHFFFAOYSA-N
• SMILES： BrC12CCC(CC1)(C2)N.Cl

Computed Properties

• Exact Mass: 224.99199g/mol
• Monoisotopic Mass: 224.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 4-bromonorbornan-1-amine;hydrochloride

Recent Advances in the Application of 4-Bromonorbornan-1-amine Hydrochloride (CAS: 2375195-80-3) in Chemical Biology and Pharmaceutical Research

The compound 4-bromonorbornan-1-amine hydrochloride (CAS: 2375195-80-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative, characterized by its unique norbornane scaffold and bromine substituent, has demonstrated promising potential in various applications, including drug discovery, medicinal chemistry, and chemical biology. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate for further chemical modifications and biological studies.

Recent studies have explored the synthetic utility of 4-bromonorbornan-1-amine hydrochloride in the development of novel pharmacophores. Its rigid norbornane structure provides a sterically constrained environment that can influence the binding affinity and selectivity of target molecules. Researchers have utilized this compound as a key building block in the synthesis of complex molecules, particularly in the design of enzyme inhibitors and receptor modulators. The bromine atom at the 4-position offers a versatile handle for further functionalization through cross-coupling reactions, enabling the introduction of diverse substituents to fine-tune biological activity.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists employed 4-bromonorbornan-1-amine hydrochloride as a precursor for the development of novel neuroactive compounds. The research team successfully synthesized a series of derivatives targeting the GABA_A receptor, demonstrating enhanced binding affinity and improved pharmacokinetic properties compared to existing analogs. The unique conformational constraints imposed by the norbornane scaffold were found to play a critical role in receptor recognition and activation, highlighting the compound's potential in central nervous system drug development.

Another significant application of 4-bromonorbornan-1-amine hydrochloride has been in the field of chemical proteomics. Researchers have incorporated this compound into activity-based probes to study enzyme function and identify novel drug targets. The bromine moiety allows for easy conjugation with reporter tags, while the amine group facilitates attachment to various solid supports for affinity purification. This dual functionality has made 4-bromonorbornan-1-amine hydrochloride a valuable tool in target identification and validation studies, particularly in the context of infectious diseases and cancer research.

The pharmaceutical industry has also recognized the potential of 4-bromonorbornan-1-amine hydrochloride in addressing drug delivery challenges. Recent patent applications describe its use in the development of prodrug systems, where the norbornane scaffold serves as a biodegradable linker between active pharmaceutical ingredients and targeting moieties. This approach has shown promise in improving drug solubility, tissue specificity, and controlled release profiles, particularly for poorly water-soluble compounds.

Looking ahead, the versatility of 4-bromonorbornan-1-amine hydrochloride (CAS: 2375195-80-3) continues to inspire innovative research across multiple disciplines. Current investigations are exploring its application in materials science, particularly in the development of novel polymers with unique mechanical and thermal properties. Additionally, its potential as a chiral auxiliary in asymmetric synthesis is being actively investigated, which could lead to more efficient routes for the production of enantiomerically pure pharmaceuticals. As research progresses, this compound is expected to play an increasingly important role in bridging chemical synthesis with biological applications.